Cas no 2229078-35-5 (1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229078-35-5
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 6052604
• PubChem ID: 165706393
• Update Time: 2025-06-08

1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[4-[[(1,1-dimethylethoxy)carbonyl]amino]phenyl]-3-oxo-
• 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(4-((tert-Butoxycarbonyl)amino)phenyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(4-{[(tert-butoxy)carbonyl]amino}phenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1878095
• 2229078-35-5

• Inchi： 1S/C16H19NO5/c1-15(2,3)22-14(21)17-11-6-4-10(5-7-11)16(13(19)20)8-12(18)9-16/h4-7H,8-9H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： CLTMTQYQOYIWAW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(NC(OC(C)(C)C)=O)C=C2)(C(O)=O)CC(=O)C1

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 447.2±45.0 °C(Predicted)
• pka: 3.48±0.20(Predicted)

Additional information on 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid

Research Briefing on 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229078-35-5)

1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229078-35-5) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a cyclobutane ring with a keto group at the 3-position and a carboxylic acid functionality at the 1-position, along with a tert-butoxycarbonyl (Boc)-protected amino group on the phenyl ring. These structural motifs make it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of protease inhibitors and other therapeutic agents.

Recent studies have explored the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient synthesis of 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid via a [2+2] cycloaddition reaction, followed by selective functionalization. The study highlighted the compound's role as a key intermediate in the synthesis of novel cyclobutane-based inhibitors targeting serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its synthetic utility, the compound has been investigated for its biological activity. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid exhibit promising inhibitory activity against trypsin-like proteases. The study reported IC50 values in the low micromolar range, suggesting potential for further optimization and development into therapeutic candidates.

The stability and pharmacokinetic properties of this compound have also been a focus of recent research. A 2024 study in Molecular Pharmaceutics evaluated the metabolic stability of 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid in human liver microsomes, revealing moderate stability with a half-life of approximately 45 minutes. The study suggested that structural modifications, such as the introduction of fluorine atoms, could enhance metabolic stability while retaining biological activity.

Looking ahead, the potential applications of 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid extend beyond protease inhibition. Emerging research indicates its utility in the design of covalent inhibitors and as a scaffold for fragment-based drug discovery. A 2023 review in Chemical Science highlighted the growing interest in cyclobutane-containing compounds for their unique conformational properties and ability to modulate protein-protein interactions.

In conclusion, 1-(4-{(tert-butoxy)carbonylamino}phenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229078-35-5) represents a valuable building block in medicinal chemistry with diverse applications. Ongoing research aims to further elucidate its biological activities and optimize its properties for therapeutic use. Future studies may explore its potential in targeted drug delivery systems and combination therapies, paving the way for innovative treatments in oncology and beyond.